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Introduction

Butyramide, also known as butanamide, is the amide derivative of butyric acid.[1] It is a
primary fatty amide that serves as a versatile chemical intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[2] Unlike its acidic precursor, butyric acid, which is known
for its unpleasant odor, butyramide is a white crystalline solid with a nutty aroma.[1][3] This
technical guide provides a comprehensive overview of the core chemical properties, structure,
and experimental protocols related to butyramide.

Chemical Structure

Butyramide is a monocarboxylic acid amide formed from the formal condensation of butanoic
acid and ammonia.[4] Its structure consists of a four-carbon alkyl chain attached to a primary
amide functional group (-CONH2).

Caption: Chemical structure of Butyramide (Butanamide).

Chemical and Physical Properties

The following table summarizes the key quantitative properties of butyramide.
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Property Value Reference(s)
IUPAC Name Butanamide [4]
CAS Number 541-35-5 [1]
Molecular Formula C4HONO [1]
Molar Mass 87.122 g-mol-1 [1]
Appearance White crystalline solid [1]
Melting Point 115to0 116 °C [1]
Boiling Point 216 °C [1]
Density 1.03 g/cm3 [1]

Solubility in Water

163,000 mg/L (at 15 °C)

[4]115]

Solubility in other solvents

Freely soluble in ethanol,

slightly soluble in diethyl ether.

[1]

pKa (conjugate acid)

-0.43

[4]

LogP

-0.21

[4]

Experimental Protocols
Synthesis of Butyramide

Butyramide can be synthesized through several methods. Below are outlines of common

laboratory procedures.
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Synthesis

Butyryl Chloride Ammonia

Crude Butyramide

Purification

Recrystallization

Pure Butyramide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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